Cas no 15501-33-4 (Neopentyl iodide)
Neopentyl iodide structure
Product Name:Neopentyl iodide
CAS No:15501-33-4
MF:C5H11I
MW:198.045314073563
MDL:MFCD00001083
CID:50124
PubChem ID:24858164
Update Time:2025-09-25
Neopentyl iodide Chemical and Physical Properties
Names and Identifiers
-
- Neopentyl iodide
- 1-Iodo-2,2-dimethylpropane
- SY294718
- 2,2-Dimethylpropyl iodide
- NSC-617421
- Propane, 1-iodo-2,2-dimethyl-
- EINECS 239-533-0
- 2,2-Dimethyl-1-iodopropane
- MFCD00001083
- SCHEMBL77943
- 15501-33-4
- 1-Iodo-2,2-dimethylpropane, technical, >=95% (GC)
- UNII-BV5L8SHD6W
- BV5L8SHD6W
- 1-iodo-2,2-dimethyl-propane
- AS-80416
- DTXSID3065904
- FT-0659435
- NCI60_005259
- EN300-7215960
- NSC617421
- CHEMBL1993907
- AT22032
- Q-201459
- NS00025036
- Neopentyliodide
- AMY25581
- 1-Iodo-2,2-dimethylpropane, 98%
- DB-064067
- DTXCID4034992
-
- MDL： MFCD00001083
- Inchi： 1S/C5H11I/c1-5(2,3)4-6/h4H2,1-3H3
- InChI Key： CJTZXIJETZZARD-UHFFFAOYSA-N
- SMILES： ICC(C)(C)C
Computed Properties
- Exact Mass: 197.99100
- Monoisotopic Mass: 197.99055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 33.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.494 g/mL at 25 °C(lit.)
- Melting Point: -85.6°C (estimate)
- Boiling Point: 70-71 °C/100 mmHg(lit.)
- Flash Point: Fahrenheit: 91.4 ° f
Celsius: 33 ° c - Refractive Index: n20/D 1.489(lit.)
- Stability/Shelf Life: Stable, but may discolour upon exposure to light. Flammable. Incompatible with strong oxidizing agents.
- PSA: 0.00000
- LogP: 2.46750
- Solubility: Insoluble in water
Neopentyl iodide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 1993
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：8-9
-
Hazardous Material Identification：
- HazardClass：3.2
- PackingGroup：III
- Risk Phrases：R10; R36/37/38
- Packing Group：III
- Safety Term：3.2
- Packing Group：III
- Hazard Level：3.2
Neopentyl iodide Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Neopentyl iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 301086-5G |
Neopentyl iodide |
15501-33-4 | 5g |
¥998.21 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 301086-25G |
Neopentyl iodide |
15501-33-4 | 25g |
¥3216.57 | 2023-12-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01646-5g |
Neopentyl Iodide |
15501-33-4 | 98% | 5g |
¥1148.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01646-25g |
Neopentyl Iodide |
15501-33-4 | 98% | 25g |
¥3468.0 | 2024-07-19 | |
| Oakwood | 099189-1g |
1-Iodo-2,2-dimethylpropane |
15501-33-4 | 98% | 1g |
$15.00 | 2024-07-19 | |
| Oakwood | 099189-5g |
1-Iodo-2,2-dimethylpropane |
15501-33-4 | 98% | 5g |
$49.00 | 2024-07-19 | |
| Oakwood | 099189-25g |
1-Iodo-2,2-dimethylpropane |
15501-33-4 | 98% | 25g |
$180.00 | 2024-07-19 | |
| Enamine | EN300-7215960-0.05g |
1-iodo-2,2-dimethylpropane |
15501-33-4 | 95% | 0.05g |
$19.0 | 2023-05-26 | |
| Enamine | EN300-7215960-0.1g |
1-iodo-2,2-dimethylpropane |
15501-33-4 | 95% | 0.1g |
$19.0 | 2023-05-26 | |
| Enamine | EN300-7215960-0.25g |
1-iodo-2,2-dimethylpropane |
15501-33-4 | 95% | 0.25g |
$21.0 | 2023-05-26 |
Neopentyl iodide Related Literature
-
1. Co-solvent effects on the indirect reduction of alkyl and benzyl halides: experimental evidence of a link between electron transfer and SN1-like processesHenrik Jensen,Kim Daasbjerg J. Chem. Soc. Perkin Trans. 2 2000 1251
-
Hailiang Xu,Chenglong Zhao,Qun Qian,Wei Deng,Hegui Gong Chem. Sci. 2013 4 4022
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Hailiang Xu,Chenglong Zhao,Qun Qian,Wei Deng,Hegui Gong Chem. Sci. 2013 4 4022
-
Talal F. Al-Azemi,Mickey Vinodh,Fatemeh H. Alipour,Abdirahman A. Mohamod RSC Adv. 2019 9 23295
-
5. Factors in the formation of isomerically and optically pure alkyl halides. Part V. Conditions which determine the formation of 2-halogeno-2-methyl- and 2-halogeno-3-methyl-butanes in the preparation of 1-halogeno-2,2-dimethylpropanes from 2,2-dimethylpropan-1-olH. R. Hudson J. Chem. Soc. B 1968 664
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